N-mesityl-2-(2-oxo-6-(piperidin-1-ylsulfonyl)quinoxalin-1(2H)-yl)acetamide

• Molecular Formula: C24H28N4O4S
• Molecular Weight: 468.6 g/mol
• IUPAC Name: 2-(2-oxo-6-piperidin-1-ylsulfonylquinoxalin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H28N4O4S/c1-16-11-17(2)24(18(3)12-16)26-22(29)15-28-21-8-7-19(13-20(21)25-14-23(28)30)33(31,32)27-9-5-4-6-10-27/h7-8,11-14H,4-6,9-10,15H2,1-3H3,(H,26,29)
• InChI Key: QHJJNVXUKBJSJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C3=C(C=C(C=C3)S(=O)(=O)N4CCCCC4)N=CC2=O)C

Description

2-[2-OXO-6-(PIPERIDINE-1-SULFONYL)-1,2-DIHYDROQUINOXALIN-1-YL]-N-(2,4,6-TRIMETHYLPHENYL)ACETAMIDE is a complex organic compound that features a quinoxaline core, a piperidine sulfonyl group, and a trimethylphenylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-OXO-6-(PIPERIDINE-1-SULFONYL)-1,2-DIHYDROQUINOXALIN-1-YL]-N-(2,4,6-TRIMETHYLPHENYL)ACETAMIDE typically involves multiple steps:

Formation of the Quinoxaline Core: This can be achieved through the condensation of an o-phenylenediamine with a diketone under acidic conditions.

Introduction of the Piperidine Sulfonyl Group: This step involves the sulfonylation of the quinoxaline core using a piperidine sulfonyl chloride in the presence of a base such as triethylamine.

Attachment of the Trimethylphenylacetamide Moiety: This final step can be carried out by reacting the intermediate with 2,4,6-trimethylphenylacetyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and